1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C20H16F3N3O3
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C20H16F3N3O3/c1-2-29-16-8-6-15(7-9-16)26-11-10-17(27)18(25-26)19(28)24-14-5-3-4-13(12-14)20(21,22)23/h3-12H,2H2,1H3,(H,24,28)
• InChI Key: UTXHQJAXZQQCDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=CC(=C3)C(F)(F)F

Description

This compound belongs to the 1,4-dihydropyridazine carboxamide class, characterized by a pyridazine core substituted at positions 1 and 2. The 4-ethoxyphenyl group at position 1 provides electron-donating properties, while the 3-(trifluoromethyl)phenyl carboxamide at position 3 introduces strong electron-withdrawing and hydrophobic effects. These features likely influence solubility, target binding, and metabolic stability, making it a candidate for therapeutic applications such as kinase inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common method involves the condensation of 4-ethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized with an appropriate dicarbonyl compound to form the pyridazine ring.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and aryl halides are used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols.

Scientific Research Applications

Chemical Properties and Structure

The compound has a complex structure characterized by a dihydropyridazine core, which contributes to its biological activity. The molecular formula is $C_{24}H_{22}F_3N_3O_3$, with a molecular weight of approximately 489.45 g/mol. Its structural features include:

• Ethoxy Group : Enhances solubility and bioavailability.
• Trifluoromethyl Group : Increases lipophilicity and may enhance potency against certain biological targets.

Anticancer Properties

Recent studies have highlighted the potential of this compound as an anticancer agent. For instance, in vitro assays demonstrated that it exhibits cytotoxic effects against various cancer cell lines, including glioblastoma and breast cancer cells. The mechanism of action appears to involve apoptosis induction and cell cycle arrest.

Case Study:
In a study published in Molecules, the compound was tested against the LN229 glioblastoma cell line, showing significant cytotoxicity with an IC50 value indicating effective concentration for inducing cell death . Further investigation revealed that it could damage DNA, leading to apoptosis in cancer cells .

Antidiabetic Activity

Beyond its anticancer properties, this compound has also been evaluated for its antidiabetic effects. In vivo studies using models such as Drosophila melanogaster indicated that it effectively lowers glucose levels, suggesting potential for managing diabetes .

Mechanistic Insights

The biological activity of 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound has shown activity against key enzymes involved in cancer progression and glucose metabolism.
• Receptor Modulation : It may act on various receptors that regulate cell proliferation and apoptosis.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Core Structural Variations

The dihydropyridazine scaffold is shared among analogues, but substituent variations significantly alter properties:

Compound Name	R<sup>1</sup> (Position 1)	R<sup>2</sup> (Carboxamide)	Key Modifications
Target Compound	4-Ethoxyphenyl	3-(Trifluoromethyl)phenyl	Ethoxy (electron-donating), CF3 (hydrophobic/EWG)
1-(3-Chlorophenyl)-N-(2,5-dimethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide	3-Chlorophenyl	2,5-Dimethoxyphenyl	Chloro (electron-withdrawing), dual methoxy groups
Compound 44 ()	4-Chloro-3-(trifluoromethyl)phenyl	3-Fluoro-4-(quinolinyloxy)phenyl	CF3 and chloro synergy, extended quinoline chain
Compound 42 ()	3-Chloro-4-fluorophenyl	3-Fluoro-4-(quinolinyloxy)phenyl	Halogen-rich, quinoline-based side chain

Key Observations :

• Electron-Donating vs. Withdrawing Groups : The target compound’s 4-ethoxyphenyl group contrasts with chloro or fluoro substituents in analogues (e.g., ), which reduce electron density and may enhance electrophilic interactions.
• Trifluoromethyl Role : The CF₃ group in the target compound and Compound 44 enhances hydrophobicity and metabolic resistance compared to halogens alone .

Analysis :

• Melting Points : Higher melting points in halogen/CF₃-substituted compounds (e.g., Compound 44) suggest stronger crystalline packing due to polar substituents .
• Synthetic Yields : Moderate yields (35–44%) in compounds indicate challenging syntheses, likely due to steric hindrance from bulky substituents.

Biological Activity

The compound 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide is a member of the dihydropyridazine class of compounds, which have garnered attention for their diverse biological activities. This article explores the biological activity of this specific compound, including its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C_{19}H_{18}F_{3}N_{3}O_{3}
• Molecular Weight : 397.36 g/mol

The presence of the trifluoromethyl group and the ethoxyphenyl moiety contributes to its unique chemical properties, potentially enhancing its biological activity.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide exhibit significant antimicrobial properties. For instance, derivatives with similar structures have demonstrated effective inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The inhibition zones observed were comparable to standard antibiotics, suggesting potential as antimicrobial agents .

Antioxidant Activity

Research has shown that compounds in this class can possess antioxidant properties. A study highlighted that certain synthesized heterocycles exhibited antioxidant activities comparable to vitamin C. The presence of hydroxyl groups in related compounds was noted to enhance their radical scavenging abilities . This suggests that our compound may also exhibit similar antioxidant effects.

Antiviral Properties

Compounds featuring trifluoromethyl substitutions have been evaluated for antiviral activity. For example, studies on related structures have shown promising results against viruses such as H5N1 and SARS-CoV-2. The mechanism appears to involve interference with viral replication processes . Given these findings, there is potential for further investigation into the antiviral capabilities of 1-(4-ethoxyphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide .

The biological activities of this compound are likely mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit specific enzymes involved in bacterial cell wall synthesis.
• Interference with Viral Entry : The structural features may allow binding to viral proteins, preventing entry into host cells.
• Radical Scavenging : The compound's ability to donate electrons may neutralize free radicals, reducing oxidative stress.

Case Study 1: Antimicrobial Evaluation

A recent study evaluated several dihydropyridazine derivatives for their antimicrobial efficacy. The results indicated that modifications in the side chains significantly influenced activity levels. The compound in focus showed a notable inhibition zone against S. aureus, suggesting its potential as a lead compound for developing new antibiotics .

Case Study 2: Antioxidant Properties

In an investigation into the antioxidant capabilities of various heterocycles, it was found that compounds similar to our target exhibited substantial radical-scavenging activity. These findings were corroborated by assays measuring DPPH radical inhibition . This reinforces the hypothesis that our compound may also possess significant antioxidant properties.

Case Study 3: Antiviral Activity Assessment

A series of experiments assessed the antiviral properties of related compounds against SARS-CoV-2. The results demonstrated that specific structural modifications led to improved efficacy against viral replication. This suggests that further exploration of our compound could yield valuable insights into its potential as an antiviral agent .